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Compound of Interest

1,3-Bis(tert-
Compound Name:

butylperoxyisopropyl)benzene

Cat. No.: B035471

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Bis(tert-
butylperoxyisopropyl)benzene, a bifunctional organic peroxide widely utilized in polymer
chemistry. This document details its chemical identity, physicochemical properties, primary
applications, mechanism of action, and synthesis protocols.

Chemical Identity and Nomenclature

1,3-Bis(tert-butylperoxyisopropyl)benzene, commonly referred to as BIPB, is the meta-
isomer of bis(tert-butylperoxyisopropyl)benzene. It is crucial to distinguish it from its para-
isomer (1,4-isomer) and mixtures, which are associated with different CAS numbers and may
have varying properties. The compound specified in this guide is the 1,3-isomer, primarily
identified by CAS number 2212-81-9.
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Identifier

Value

IUPAC Name

1,3-bis(2-tert-butylperoxypropan-2-yl)benzene[1]

Common Name

1,3-Bis(tert-butylperoxyisopropyl)benzene

Abbreviation

BIPB

CAS Number

2212-81-9[2][3][4]

Molecular Formula

C20H3404[3][5]

Molecular Weight 338.49 g/mol [4]

InChl Key UBRWPVTUQDJKCC-UHFFFAOYSA-N[2][4]
m-Bis[2-(tert-butylperoxy)-2-propyl]lbenzene,

Synonyms Perkadox 14, Di(tert-

butylperoxyisopropyl)benzene[3][4][6]

Note: The related CAS number 25155-25-3 typically refers to the para-isomer (1,4-) or a
mixture of isomers.[7][8][9][10][11][12][13][14][15]

Physicochemical Properties

The physical and chemical characteristics of 1,3-Bis(tert-butylperoxyisopropyl)benzene

determine its handling, storage, and application parameters.
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Property Value

Appearance White to slightly yellow flakes or granules
Melting Point 43-49 °C[4][16]

Boiling Point 360 °C (estimated)[17][16]

Density 0.974 g/cm?3[16]

Flash Point 113 °C[17]

Water Solubility 40 pg/L at 20 °C[4][16]

Theoretical Active Oxygen 9.45%][18]

Self-Accelerating Decomposition Temp. (SADT) 80 °C[17]

Core Application: Polymer Crosslinking

The principal application of this compound is as a high-efficiency crosslinking agent (also
known as a vulcanizing agent) for a wide range of polymers and elastomers.[2][19]
Crosslinking imparts significant improvements to the material's mechanical strength, thermal
stability, and durability by creating a three-dimensional polymer network.[2]

Key Polymers Crosslinked:

Chlorinated Polyethylene (CPE)[2][16]

Ethylene-Propylene-Diene Monomer (EPDM) Rubber[17][16]

Ethylene-Vinyl Acetate (EVA) Copolymers[2][17]

Silicone Rubber[2][16]

Nitrile Rubber[17][16]

Natural and Synthetic Rubbers[2]

The crosslinking process is initiated by the thermal decomposition of the peroxide. The
unstable O-O bonds in the molecule break when heated, generating highly reactive tert-butoxy
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and alkyl free radicals. These radicals then abstract hydrogen atoms from the polymer chains,
creating polymer radicals that subsequently combine to form stable carbon-carbon crosslinks.

1,3-BIPB Heat (2) Homolytic Cleavage 2x tert-Butoxy Radical H Abstraction

(Peroxide Precursor) + Alkyl Diradical
Polymer Radical (P+) Radical Combination Crosslln(l;e.g )Polymer
Polymer Chain (P-H)

Click to download full resolution via product page
Caption: Thermal decomposition of 1,3-BIPB to initiate polymer crosslinking.

1,3-Bis(tert-butylperoxyisopropyl)benzene is often considered an upgraded alternative to
the more traditional crosslinking agent, Dicumyl Peroxide (DCP).[2][18] It offers several distinct
advantages, most notably higher efficiency and a significantly lower odor profile in the final
products.[20]

1,3-Bis(tert-
Feature butylperoxyisopropyl)benz  Dicumyl Peroxide (DCP)
ene (BIPB)

High; requires approximately
Crosslinking Efficiency 2/3 the dosage of DCP for the Standard
same effect.[2][17][16]

Low to none in final products;
Odor often called "odorless DCP".[7]
[18][20]

Produces noticeable odor

(acetophenone byproduct)

Superior scorch safety and
Scorch Safety ) - Standard
processing stability.[7]

Ideal for odor-sensitive
Applications applications like footwear and General purpose

consumer goods.[20]
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Experimental Protocols: Synthesis

Several methods for the synthesis of 1,3-Bis(tert-butylperoxyisopropyl)benzene have been
developed, ranging from traditional multi-step routes to more efficient one-step processes.

A primary and widely documented method involves the acid-catalyzed condensation of di-(2-
hydroxyisopropyl)benzene with tert-butyl hydroperoxide.[2] This process typically requires a
strong acid catalyst.
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Caption: Workflow for the acid-catalyzed synthesis of 1,3-BIPB.
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Detailed Protocol Steps:

Preparation: The precursor, di-(2-hydroxyisopropyl)benzene, is synthesized from 1,3-
diisopropylbenzene via oxidation followed by reduction.[2]

Reaction: Di-(2-hydroxyisopropyl)benzene and tert-butyl hydroperoxide are mixed in a
suitable solvent such as toluene.[2]

Catalysis: A strong acid catalyst, like sulfuric acid or perchloric acid, is added to initiate the
condensation dehydration reaction.[2][18]

Purification: The reaction is terminated by adding water. The organic phase is separated,
washed repeatedly with water and an alkali solution to remove impurities, and finally dried to
yield the product.[21]

A more advanced, one-step synthesis has been developed to improve yield and purity under

milder conditions.[21]

Protocol Outline:

Charging Reactants: Tert-butyl hydroperoxide, 2-isopropyl benzene alcohol, and a catalyst
(e.g., NaClOa4) are added to a reaction vessel.[21]

Initiation: 70% sulfuric acid is slowly added while maintaining the temperature between 30-55
°C. The reaction proceeds for 30-50 minutes.[21]

Termination and Purification: The reaction is stopped with deionized water. The organic layer
is then separated, washed, and dried to obtain the final product with a purity of over 95%.[21]

Safety and Handling

As an organic peroxide, 1,3-Bis(tert-butylperoxyisopropyl)benzene is thermally sensitive

and requires careful handling.

Hazards: Risk of fire and explosion if heated (Hazard Class 5.2, UN 3106). May cause eye
and skin irritation.[7]
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o Storage: Store in a cool, dry, well-ventilated area, away from heat sources and incompatible
materials like strong acids and reducing agents.[14][17] Storage temperatures should be
kept below 45°C.[17]

o Handling: Avoid exposure to heat, shock, and friction.[12] Use appropriate personal
protective equipment (PPE), including gloves and eye/face protection.[16] In case of a spill,
do not use combustible absorbents; dampen the material with 60-70% ethanol and transfer
to a suitable container.[22]

Conclusion

1,3-Bis(tert-butylperoxyisopropyl)benzene is a highly effective and specialized organic
peroxide that serves as a superior crosslinking agent in the polymer industry. Its high efficiency,
coupled with the production of low-odor finished materials, makes it an invaluable tool for
creating high-performance polymers for a variety of demanding applications. Proper
understanding of its properties, synthesis, and safety protocols is essential for its effective and
safe utilization in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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